Cas no 1346599-26-5 (2-Ethyl-3-methylmaleic Anhydride-d3)
2-Ethyl-3-methylmaleic Anhydride-d3 Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-3-methylmaleic Anhydride-d3
-
- Inchi: 1S/C7H8O3/c1-3-5-4(2)6(8)10-7(5)9/h3H2,1-2H3/i2D3
- InChI Key: ZVUUAOZFEUKPLC-BMSJAHLVSA-N
- SMILES: O1C(=O)C(C([2H])([2H])[2H])=C(CC)C1=O
2-Ethyl-3-methylmaleic Anhydride-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E923522-2.5mg |
2-Ethyl-3-methylmaleic Anhydride-d3 |
1346599-26-5 | 2.5mg |
$207.00 | 2023-05-18 | ||
| TRC | E923522-25mg |
2-Ethyl-3-methylmaleic Anhydride-d3 |
1346599-26-5 | 25mg |
$1642.00 | 2023-05-18 |
2-Ethyl-3-methylmaleic Anhydride-d3 Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 2-Ethyl-3-methylmaleic Anhydride-d3
Research Brief on 2-Ethyl-3-methylmaleic Anhydride-d3 (CAS: 1346599-26-5) in Chemical Biology and Pharmaceutical Applications
The deuterated compound 2-Ethyl-3-methylmaleic Anhydride-d3 (CAS: 1346599-26-5) has recently gained attention in chemical biology and pharmaceutical research due to its unique isotopic labeling and potential applications in drug discovery and metabolic studies. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in biomedical research.
A 2023 study published in the Journal of Labelled Compounds and Radiopharmaceuticals detailed an optimized synthetic route for 2-Ethyl-3-methylmaleic Anhydride-d3, achieving >98% deuterium incorporation at the specified positions. The researchers employed a modified Diels-Alder approach using deuterated precursors, followed by careful purification to obtain pharmaceutical-grade material. This advancement addresses previous challenges in producing high-purity deuterated maleic anhydride derivatives for tracer studies.
In pharmacological applications, 2-Ethyl-3-methylmaleic Anhydride-d3 has shown promise as a metabolic tracer in recent in vitro studies. Research from the University of Cambridge (2024) demonstrated its utility in tracking the metabolic fate of maleic anhydride-containing compounds in hepatic microsomes, providing new insights into drug metabolism pathways. The deuterium labeling allowed for precise mass spectrometry differentiation between endogenous and exogenous compound pathways.
The compound's potential in proteomics research was highlighted in a Nature Chemical Biology publication (2024), where it served as a key reagent in developing novel protein labeling techniques. The study utilized the anhydride's reactivity combined with isotopic labeling to create a mass-tagging system for quantitative proteomic analysis, offering advantages in sensitivity and specificity over conventional methods.
Ongoing clinical research (Phase I trials as of Q2 2024) is investigating 2-Ethyl-3-methylmaleic Anhydride-d3 as a potential component in deuterated drug formulations, where its presence may alter pharmacokinetic profiles. Preliminary data suggest improved metabolic stability for certain therapeutic compounds when this deuterated anhydride is incorporated into their molecular architecture.
From a safety and regulatory perspective, recent toxicological assessments (2024) have established preliminary safety profiles for 2-Ethyl-3-methylmaleic Anhydride-d3, with studies indicating comparable toxicity to its non-deuterated counterpart at therapeutic concentrations. However, researchers emphasize the need for further investigation into long-term metabolic effects, particularly regarding deuterium retention in biological systems.
The commercial availability of 2-Ethyl-3-methylmaleic Anhydride-d3 has expanded significantly in 2024, with multiple specialty chemical suppliers now offering the compound at various purity grades. This increased accessibility is expected to accelerate research applications, particularly in the areas of drug metabolism studies and stable isotope labeling techniques.
Future research directions identified in recent literature include exploring the compound's utility in NMR spectroscopy as a polarization transfer agent, investigating its role in deuterium oxide (D2O) metabolic labeling studies, and developing novel polymer conjugates for drug delivery applications. The unique properties of 2-Ethyl-3-methylmaleic Anhydride-d3 position it as a versatile tool in both fundamental chemical biology research and applied pharmaceutical development.
1346599-26-5 (2-Ethyl-3-methylmaleic Anhydride-d3) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)